2-Fluoro-4-methoxy-1-(trifluoromethyl)benzene

• IUPAC Name: 2-fluoro-4-methoxy-1-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H6F4O/c1-13-5-2-3-6(7(9)4-5)8(10,11)12/h2-4H,1H3
• InChI Key: KDNFXUTYCAGURB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(F)(F)F)F
• Molecular Formula: C8H6F4O
• DSSTOX Substance ID: DTXSID80625659
• Molecular Weight: 194.13 g/mol
• CAS No.: 1214344-33-8

Description

2-Fluoro-4-methoxy-1-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C8H6F4O and its molecular weight is 194.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Radiopharmaceutical Applications

The compound has been involved in the development of radiopharmaceuticals, particularly fluorine-18-labeled estrogens for targeting estrogen receptors in nuclear medicine. These estrogens have shown selective uptake in target tissues like the uterus in animal models, demonstrating potential for diagnostic and therapeutic applications in diseases like cancer (Kiesewetter et al., 1984).

2. Analytical Chemistry and Metabolism Studies

The compound has been used in the study of hydroxyhalobiphenyls as their methyl ethers by gas chromatography-mass spectrometry. This method was valuable in metabolism experiments, indicating the compound's role in identifying and understanding metabolic pathways of certain compounds in biological systems (Tulp et al., 1977).

3. Insect Management and Metabolism

Research has explored the use of fluorinated analogs of natural compounds, such as methyl eugenol, for managing fruit fly populations. These studies focus on the attraction and metabolism of these compounds by the flies, providing insights into more effective and safer pest management strategies (Khrimian et al., 2006).

4. Cancer Research

Studies have been conducted on various fluorinated derivatives of compounds like 4-dimethylaminoazobenzene in relation to their carcinogenic activities. These studies are crucial in understanding the molecular mechanisms of cancer and developing potential therapeutic agents (Miller et al., 1949).

5. Molecular Imaging

The compound has been involved in synthesizing benzamide analogs for imaging the sigma2 receptor status of tumors using positron emission tomography (PET). This research has significant implications for cancer diagnosis and treatment monitoring (Tu et al., 2007).

Mechanism of Action

Target of Action

It’s known that trifluoromethyl groups are often used in medicinal chemistry to improve the potency and selectivity of drugs .

Mode of Action

It’s known that trifluoromethyl groups can participate in nucleophilic substitution reactions . The trifluoromethyl group could potentially interact with its targets through these reactions, leading to changes in the target molecules.

Biochemical Pathways

It’s known that trifluoromethyl groups can undergo oxidation reactions, leading to the conversion of the trifluoromethyl group to a carbonyl group . This could potentially affect various biochemical pathways, depending on the specific targets of the compound.

Pharmacokinetics

The presence of the trifluoromethyl group could potentially influence these properties, as trifluoromethyl groups are known to improve the metabolic stability of drugs .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Fluoro-4-methoxy-1-(trifluoromethyl)benzene. The fluorine’s electronegativity, size, electrostatic interactions, and lipophilicity are widely recognized factors that significantly impact the chemical reactivity, physico-chemical behavior, and biological activity .